Cas no 1384127-60-9 (1,3,2-Dioxaborolane, 2-(3,4-dimethyl-2-thienyl)-4,4,5,5-tetramethyl-)

• Product Name: 1,3,2-Dioxaborolane, 2-(3,4-dimethyl-2-thienyl)-4,4,5,5-tetramethyl-
• CAS No: 1384127-60-9
• MF: C₁₂H₁₉BO₂S
• MW: 238.154062509537
• MDL: MFCD30291888
• CID: 5169722
• Update Time: 2025-10-25

1,3,2-Dioxaborolane, 2-(3,4-dimethyl-2-thienyl)-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-(3,4-dimethyl-2-thienyl)-4,4,5,5-tetramethyl-

• MDL： MFCD30291888
• Inchi： 1S/C12H19BO2S/c1-8-7-16-10(9(8)2)13-14-11(3,4)12(5,6)15-13/h7H,1-6H3
• InChI Key： IPNMBPRAPHRJPN-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1SC=C(C)C=1C

Additional information on 1,3,2-Dioxaborolane, 2-(3,4-dimethyl-2-thienyl)-4,4,5,5-tetramethyl-

Introduction to 1,3,2-Dioxaborolane, 2-(3,4-dimethyl-2-thienyl)-4,4,5,5-tetramethyl- (CAS No. 1384127-60-9)

The compound 1,3,2-Dioxaborolane, 2-(3,4-dimethyl-2-thienyl)-4,4,5,5-tetramethyl-, identified by its CAS number 1384127-60-9, is a specialized organoboron derivative with significant applications in modern synthetic chemistry and pharmaceutical research. This compound belongs to the class of dioxaborolane derivatives, which are renowned for their role as versatile intermediates in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling process. The presence of a thienyl substituent at the 2-position and a series of tetramethyl groups at the 4,4,5,5 positions imparts unique electronic and steric properties, making it a valuable tool in the development of complex molecular architectures.

In recent years, the demand for high-performance organoboron compounds has surged due to their utility in constructing biologically active molecules. The 1,3,2-Dioxaborolane core structure facilitates efficient boron-carbon bond formation under mild conditions, which is crucial for maintaining the integrity of sensitive functional groups during synthesis. This characteristic has positioned such derivatives as indispensable reagents in drug discovery pipelines.

One of the most compelling aspects of this compound is its application in the synthesis of heterocyclic compounds, particularly those containing nitrogen or sulfur heteroatoms. The 3,4-dimethyl-2-thienyl moiety not only enhances the compound's solubility and stability but also introduces electronic richness that can modulate reactivity in subsequent transformations. Researchers have leveraged these properties to develop novel scaffolds for antimicrobial and anti-inflammatory agents.

Recent advancements in computational chemistry have further illuminated the potential of this derivative. Studies using density functional theory (DFT) have demonstrated that the tetramethyl substitution pattern significantly stabilizes the boron center while maintaining reactivity. This insight has enabled chemists to predict optimal reaction conditions with greater precision, reducing trial-and-error experimentation and accelerating synthetic routes.

The pharmaceutical industry has been particularly keen on exploring derivatives of 1,3,2-Dioxaborolane, 2-(3,4-dimethyl-2-thienyl)-4,4,5,5-tetramethyl-, for their potential as kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and boron-containing analogs have shown promise in disrupting aberrant signaling pathways. For instance, modifications to the thienyl ring have been found to enhance binding affinity to specific kinase domains without compromising selectivity.

Moreover, the growing interest in green chemistry has prompted investigations into sustainable synthetic methodologies for this compound. Catalytic systems employing palladium or nickel have been optimized to minimize waste and energy consumption while maintaining high yields. These efforts align with global initiatives to promote environmentally benign chemical processes.

Another area of active research involves using this compound as a precursor for metal-organic frameworks (MOFs). The boronate ester functionality allows for coordination with various metal ions, leading to porous materials with tailored properties. Such MOFs have applications in gas storage and separation technologies, as well as catalysis.

The versatility of 1,3,2-Dioxaborolane derivatives extends to agrochemical applications as well. Researchers have synthesized analogs that exhibit herbicidal and fungicidal activity by incorporating additional functional groups into the core structure. This underscores the broad utility of organoboron chemistry beyond pharmaceuticals.

In conclusion,1,3,2-Dioxaborolane, 2-(3,dimethyl-)-(thienyl)-(tetramethyl) is a multifaceted compound with far-reaching implications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate for constructing complex molecules with therapeutic potential. As synthetic methodologies continue to evolve and computational tools become more sophisticated,CAS No. 1384127-60-9 will undoubtedly remain at the forefront of innovation in organometallic chemistry.